Cas no 50436-33-4 (9-Thiabicyclo[3.3.1]nona-1,1-diene)

• Product Name: 9-Thiabicyclo[3.3.1]nona-1,1-diene
• CAS No: 50436-33-4
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 384961
• PubChem ID: 142709
• Update Time: 2025-04-19

9-Thiabicyclo[3.3.1]nona-1,1-diene Chemical and Physical Properties

Names and Identifiers

• 9-Thiabicyclo[3.3.1]nona-1,1-diene
• 9-thiabicyclo[3.3.1]non-4-ene
• 9-Thiabicyclo(3.3.1)-non-1-ene
• 50436-33-4
• 9-THIABICYCLO[3.3.1]NON-1-ENE
• 9-Thiabicyclo[3.3.1]-non-1-ene
• DTXSID30964681

• Inchi： 1S/C8H12S/c1-3-7-5-2-6-8(4-1)9-7/h3,8H,1-2,4-6H2
• InChI Key： NXYUYXMXSTVYSG-UHFFFAOYSA-N
• SMILES： S1C2=CCCC1CCC2

Computed Properties

• Exact Mass: 140.06606
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0